Cas no 1809876-48-9 (1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea)

• Product Name: 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• CAS No: 1809876-48-9
• MF: C₁₉H₂₁BCl₂N₂O₃
• MW: 407.098643064499
• MDL: MFCD20231483
• CID: 4618434
• PubChem ID: 56776861
• Update Time: 2025-06-13

1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
• 1-(2,4-DICHLOROPHENYL)-3-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]UREA
• CS-0177639
• 1809876-48-9
• 1-(2,4-Dichlorophenyl)-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
• G71683
• MFCD20231483
• BS-31403

• MDL： MFCD20231483
• Inchi： 1S/C19H21BCl2N2O3/c1-18(2)19(3,4)27-20(26-18)12-6-5-7-14(10-12)23-17(25)24-16-9-8-13(21)11-15(16)22/h5-11H,1-4H3,(H2,23,24,25)
• InChI Key： WGJMPHKAXMLGHG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)=O)Cl

Computed Properties

• Exact Mass: 406.1022281g/mol
• Monoisotopic Mass: 406.1022281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea

Research Briefing on 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS: 1809876-48-9)

In recent years, the compound 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea (CAS: 1809876-48-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique urea backbone and boronate ester functionality, has shown promising potential in various therapeutic applications, particularly in the development of targeted therapies and enzyme inhibitors. The integration of the tetramethyl-1,3,2-dioxaborolan-2-yl moiety enhances its bioavailability and binding affinity, making it a valuable candidate for further research.

Recent studies have focused on the synthesis and optimization of this compound to improve its pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea exhibits potent inhibitory activity against specific kinases involved in inflammatory pathways. The researchers employed a combination of computational modeling and in vitro assays to elucidate the binding mechanism, revealing a high affinity for the ATP-binding site of the target kinase. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Another notable advancement comes from a collaborative study between academic and industrial researchers, which explored the compound's application in boron neutron capture therapy (BNCT). The tetramethyl-1,3,2-dioxaborolan-2-yl group serves as a boron carrier, enabling precise targeting of tumor cells. Preliminary results, published in Bioorganic & Medicinal Chemistry Letters, indicate that the compound accumulates selectively in cancer cells, with minimal off-target effects. This property, combined with its stability under physiological conditions, positions it as a promising agent for next-generation BNCT.

In addition to its therapeutic potential, the compound has also been investigated for its role in chemical biology tools. A 2024 study highlighted its utility as a probe for studying protein-ligand interactions, leveraging the boronate ester's reversible binding to diols. This application opens new avenues for understanding cellular signaling pathways and identifying novel drug targets. The study's authors emphasized the compound's versatility and compatibility with various analytical techniques, including fluorescence microscopy and mass spectrometry.

Despite these promising developments, challenges remain in the clinical translation of 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Ongoing research aims to optimize the compound's pharmacokinetic properties through structural modifications and formulation strategies. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward preclinical trials.

In conclusion, 1-(2,4-Dichlorophenyl)-3-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea represents a multifaceted molecule with significant potential in medicinal chemistry and chemical biology. Its applications span from kinase inhibition to targeted cancer therapy and chemical probes, underscoring its versatility. As research progresses, this compound may pave the way for innovative therapeutic strategies and deepen our understanding of biological systems. Future studies should focus on addressing the remaining challenges to unlock its full clinical potential.